2-(3-bromophenoxy)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide

• IUPAC Name: 2-(3-bromophenoxy)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C16H12BrClF3NO2/c1-9(24-12-4-2-3-10(17)7-12)15(23)22-11-5-6-14(18)13(8-11)16(19,20)21/h2-9H,1H3,(H,22,23)
• InChI Key: UYBMRFBWICHNEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1)Cl)C(F)(F)F)OC2=CC(=CC=C2)Br
• Molecular Formula: C16H12BrClF3NO2
• Molecular Weight: 422.62 g/mol

Description

The compound “2-(3-bromophenoxy)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide” is a complex organic molecule that contains several functional groups. It has a bromophenoxy group, a chloro-trifluoromethylphenyl group, and a propanamide group. These groups could potentially give the compound a range of interesting chemical properties.

Synthesis Analysis

While I don’t have specific information on how this compound would be synthesized, compounds with similar structures are often synthesized through a series of reactions including halogenation, ether formation, amide coupling, and others.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the halogens (bromine and chlorine) and the trifluoromethyl group could potentially make the molecule quite polar, affecting its physical and chemical properties.

Chemical Reactions Analysis

Again, while I don’t have specific information on this compound, molecules with similar structures can undergo a variety of chemical reactions. The presence of the amide group could make it a participant in condensation or hydrolysis reactions. The halogens might make it susceptible to substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar groups could make it soluble in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological system it targets. Without more information, it’s difficult to speculate on the mechanism of action.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a pharmaceutical, for example, future research might focus on improving its efficacy or reducing side effects.